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Compound of Interest

Compound Name: 1,2-Diiodoethane

Cat. No.: B146647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1,2-diiodoethane (CAS

624-73-7), a versatile organoiodine compound. This document details its chemical and physical

properties, synthesis, key applications in organic chemistry, and essential safety and handling

information. The content is structured to serve as a practical resource for professionals in

research, chemical synthesis, and drug development.

Core Properties and Data
1,2-Diiodoethane, also known as ethylene diiodide, is a halogenated alkane that presents as a

crystalline solid at room temperature.[1][2] Its utility in synthetic chemistry is largely due to the

reactive nature of its carbon-iodine bonds.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-diiodoethane is presented in the

table below. This data is essential for its appropriate handling, storage, and application in

experimental settings.
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Property Value Reference(s)

Molecular Formula C₂H₄I₂ [1][3]

Molecular Weight 281.86 g/mol [1][4]

Appearance

Yellow rhomboid or plate-like

crystals, Light brown or brown

crystalline solid

[1][3]

Melting Point 80-82 °C [3]

Boiling Point 200 °C [3]

Density 2.132 g/mL at 25 °C [3]

Solubility

Soluble in methanol, ethanol,

ether, benzene, and acetone.

Insoluble in water.

[3][5]

Vapor Pressure 0.349 mmHg at 25 °C [3]

Refractive Index 1.871 [3]

Flash Point 100.9 °C [3]

Stability
Stable, but may discolor on

exposure to light.
[3][6]

InChI Key
GBBZLMLLFVFKJM-

UHFFFAOYSA-N
[7]

SMILES ICCI [7]

Safety and Handling Information
1,2-Diiodoethane is classified as a hazardous substance and requires careful handling to

minimize exposure. It is a skin and eye irritant and may cause respiratory irritation.[1][8]
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Hazard Statement GHS Code Reference(s)

Causes skin irritation H315 [1]

Causes serious eye irritation H319 [1]

May cause respiratory irritation H335 [1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]

Skin Protection: Wear chemical-impermeable gloves and protective clothing.[9]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or irritation

is experienced.[9]

Storage and Handling:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]

Keep away from strong bases and strong oxidizing agents.[2][3]

The compound is light-sensitive and should be stored in the dark.[6]

Handle in a well-ventilated area and avoid the formation of dust and aerosols.[9]

Synthesis and Experimental Protocols
The most common method for synthesizing 1,2-diiodoethane is through the direct reaction of

ethylene with iodine.[11][12] This reaction proceeds via an electrophilic addition mechanism.

[11]

Synthesis of 1,2-Diiodoethane from Ethylene
The synthesis involves the addition of iodine across the double bond of ethylene.[11]

Reaction: C₂H₄ + I₂ ⇌ C₂H₄I₂[11]
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Experimental Protocol:

Prepare a mixture of iodine and ethanol.

Bubble ethylene gas through the solution.

Continue the addition of ethylene until the color of the iodine disappears, indicating the

reaction is complete.

Needle-like crystals of 1,2-diiodoethane will form in the reaction mixture.

Filter the crude product from the solution.

Wash the crystals.

Recrystallize the crude product from ethanol to obtain purified 1,2-diiodoethane.[10]

Purification Method: For further purification, dissolve the compound in ether, wash with a

saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃), dry over magnesium sulfate

(MgSO₄), and then remove the ether in vacuo. The product can then be distilled.[6]
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Reaction in
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Caption: Synthesis of 1,2-diiodoethane from ethylene and iodine.

Applications in Organic Synthesis
1,2-Diiodoethane is a valuable reagent in organic synthesis, primarily used for the preparation

of samarium(II) iodide and ytterbium(II) iodide.[4][12] It also serves as an iodine source for the

dehydroxy-iodination of alcohols.[6]
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Preparation of Samarium(II) Iodide (SmI₂)
Samarium(II) iodide is a powerful single-electron transfer reagent widely used in organic

synthesis.[11] 1,2-diiodoethane is a key component in its preparation.

Reaction: Sm + ICH₂CH₂I → SmI₂ + C₂H₄

Experimental Protocol (Kagan's Method):

In an inert atmosphere, add samarium metal to an inert solvent, typically tetrahydrofuran

(THF).[11]

Add a solution of 1,2-diiodoethane in THF to the samarium suspension.

The reaction is typically rapid and results in the formation of a deep blue solution of

samarium(II) iodide.

The ethylene gas produced is vented.

The resulting SmI₂ solution is used in situ for subsequent reactions.[11]

This method is also applicable for the synthesis of ytterbium(II) iodide (YbI₂).[4][11]
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Caption: Preparation of Samarium(II) Iodide using 1,2-diiodoethane.

Other Applications
Dehydroxy-iodination of alcohols: 1,2-diiodoethane can be used as an effective reagent for

converting alcohols to iodides.[6]
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Synthesis of homopropargyl alcohols: It is used in the sonochemical Barbier-type reaction for

the synthesis of derivatives of regioselective homopropargyl alcohols.[6]

Pharmaceutical Intermediates: Due to its role in facilitating complex bond formations, it is

used in the synthesis of pharmaceutical intermediates.[10][13]

Reaction Mechanisms
The primary reaction mechanism for the synthesis of 1,2-diiodoethane from ethylene is an

electrophilic addition. The π electrons of the ethylene double bond attack an iodine molecule,

leading to the formation of a cyclic iodonium ion intermediate. This intermediate is then

attacked by an iodide ion in an anti-addition, resulting in 1,2-diiodoethane.[11]

In its application for preparing SmI₂, the reaction involves the oxidative addition of the carbon-

iodine bonds to the samarium metal, leading to the formation of the stable samarium(II) iodide

and the release of ethene gas.[11]

Conclusion
1,2-diiodoethane is a fundamental reagent in organic synthesis with significant applications,

particularly in the preparation of powerful reducing agents like samarium(II) iodide. Its well-

defined properties and synthesis routes make it a valuable tool for chemists in academia and

industry, including those in drug development who rely on complex synthetic transformations.

Proper handling and storage are crucial to ensure its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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